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Compound of Interest

Compound Name: DL-Norepinephrine hydrochloride

Cat. No.: B027686

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the handling of DL-
Norepinephrine hydrochloride. It is intended for researchers, scientists, and drug
development professionals to ensure the safe and effective use of this compound in a
laboratory setting. Adherence to these guidelines is critical for minimizing risk and maintaining a
safe research environment.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling DL-
Norepinephrine hydrochloride. This is the minimum requirement, and a site-specific risk
assessment should be conducted to determine if additional protection is necessary.
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Protection Type

Equipment

Specifications & Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles.[1][2] A face shield
should be worn in addition to
goggles when there is a splash

hazard.

To protect against splashes
and dust. Must comply with
OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[2]

Hand Protection

Chemical-resistant gloves.

Disposable nitrile gloves are
suitable for incidental contact.
[3] Double-gloving is
recommended to prevent
contamination of the

surrounding area.[4]

Body Protection

Laboratory coat.[3]

To protect skin and personal

clothing from contamination.

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required when engineering
controls are insufficient to
maintain airborne
concentrations below exposure
limits, or if irritation is

experienced.[2]

Operational Plan

A systematic approach to handling DL-Norepinephrine hydrochloride is crucial for safety and

research integrity.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2] Keep

away from incompatible substances such as strong acids, alkalis, and oxidizing/reducing

agents.[5] The recommended storage temperature is in a freezer at -20°C, protected from

light.[6]
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Preparation and Handling

o Designated Area: All handling of DL-Norepinephrine hydrochloride should be performed in
a designated area, such as a chemical fume hood, to minimize exposure.

o Personal Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of
the workday.[1][2] Do not eat, drink, or smoke in areas where the compound is handled.[5][7]

o Avoiding Dust and Aerosols: Minimize the generation of dust and aerosols during handling.

[1](216]

o Spill Kit: Ensure a spill kit appropriate for chemical spills is readily available.

First Aid Measures
Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

Skin Contact _ . _
clothing and shoes. Seek medical attention.[1]

[2]

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do NOT induce

Ingestion - ) ) ) )
vomiting. Seek immediate medical attention.[2]
[5]
Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation

respiration. If breathing is difficult, give oxygen.

Seek medical attention.[1][2]

Disposal Plan
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Proper disposal of DL-Norepinephrine hydrochloride and contaminated materials is
imperative to prevent environmental contamination and potential harm.

o Waste Collection: Collect all waste materials, including unused product and contaminated
PPE, in a suitable, closed, and clearly labeled container.[1][2][6]

o Disposal Method: Dispose of waste through a licensed disposal company.[6] The material
may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber.[6]

e Regulatory Compliance: All disposal activities must comply with federal, state, and local
environmental control regulations.[6]

Visual Safety Guides

The following diagrams illustrate critical safety workflows for handling DL-Norepinephrine
hydrochloride.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b027686?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/75617.pdf
https://www.chemsrc.com/en/cas/55-27-6_939380.html
https://isotope.com/product/attachment/DLM-8820-PK/SDS%20-%20DLM-8820.pdf
https://isotope.com/product/attachment/DLM-8820-PK/SDS%20-%20DLM-8820.pdf
https://isotope.com/product/attachment/DLM-8820-PK/SDS%20-%20DLM-8820.pdf
https://isotope.com/product/attachment/DLM-8820-PK/SDS%20-%20DLM-8820.pdf
https://www.benchchem.com/product/b027686?utm_src=pdf-body
https://www.benchchem.com/product/b027686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Chemical Spill Cleanup Workflow
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Caption: Step-by-step workflow for responding to a chemical spill.
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General Handling & Safety Precautions
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Caption: Logical relationship of safety precautions for handling chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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